Cas no 907973-10-8 (5-Methylsulfanylmethyl-piperazin-2-one)

• Product Name: 5-Methylsulfanylmethyl-piperazin-2-one
• CAS No: 907973-10-8
• MF: C₆H₁₂N₂OS
• MW: 160.237279891968
• CID: 995108
• Update Time: 2023-08-03

5-Methylsulfanylmethyl-piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• AB37228
• 5-[(methylsulfanyl)methyl]piperazin-2-one
• 5-METHYLSULFANYLMETHYL-PIPERAZIN-2-ONE
• 5-Methylsulfanylmethyl-piperazin-2-one

• Inchi： 1S/C6H12N2OS/c1-10-4-5-2-8-6(9)3-7-5/h5,7H,2-4H2,1H3,(H,8,9)
• InChI Key： GLHUURKZOBJGTM-UHFFFAOYSA-N
• SMILES： S(C)CC1CNC(CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Topological Polar Surface Area: 66.4